Cas no 1483278-79-0 (methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate
• CAS No: 1483278-79-0
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 6361552
• PubChem ID: 65944580
• Update Time: 2025-11-01

methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate
• Benzenepropanoic acid, 5-bromo-α-hydroxy-2-methoxy-, methyl ester
• 1483278-79-0
• CS-0347083
• SY339558
• AKOS015286391
• MFCD21331136
• EN300-1933707

• Inchi： 1S/C11H13BrO4/c1-15-10-4-3-8(12)5-7(10)6-9(13)11(14)16-2/h3-5,9,13H,6H2,1-2H3
• InChI Key： QFSOHYXCNIUCCK-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1OC)C(O)C(=O)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 373.7±37.0 °C(Predicted)
• pka: 12.61±0.20(Predicted)

Additional information on methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate

Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate (CAS No. 1483278-79-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate, identified by its CAS number 1483278-79-0, is a versatile compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its hydroxyl and carboxylate functional groups, as well as its aromatic bromo and methoxy substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound make it particularly valuable for the development of novel therapeutic agents targeting a wide range of diseases.

The increasing demand for innovative pharmaceuticals has driven extensive research into the applications of Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, researchers have leveraged this compound to develop potent inhibitors of kinases, which are key enzymes involved in cancer progression. The bromo and methoxy groups on the aromatic ring provide excellent handles for further functionalization, enabling the creation of highly specific inhibitors with improved pharmacological properties.

In addition to its utility in oncology, Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate has shown promise in the development of drugs for neurological disorders. The hydroxyl group and the overall lipophilic nature of the molecule contribute to its ability to cross the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drug discovery. Recent publications have demonstrated its use in synthesizing novel neuroprotective agents that exhibit significant potential in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic pathways involving Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate are also worth exploring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups with high efficiency and selectivity. These techniques not only enhance the yield of desired products but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly. The compound's reactivity with various nucleophiles allows for the construction of complex molecular architectures, which is essential for designing drugs with tailored biological activities.

The pharmacokinetic properties of derivatives derived from Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate are another area of active investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to improve drug delivery systems. For example, prodrugs based on this scaffold have been designed to enhance oral bioavailability while reducing gastrointestinal irritation. Such innovations are critical for translating promising preclinical findings into effective clinical therapies.

Furthermore, the role of computational chemistry in designing molecules based on Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate cannot be overstated. Molecular modeling and virtual screening techniques have enabled researchers to predict the binding affinity and interaction patterns of potential drug candidates with target proteins. This approach has significantly accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive experimental screening.

The future prospects for Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate are promising, with ongoing research aiming to uncover new therapeutic applications and improve existing synthetic strategies. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular tools like this compound. By leveraging its unique structural features and reactivity, scientists are poised to develop next-generation pharmaceuticals that address unmet medical needs.

In conclusion, Methyl 3-(5-bromo-2-methoxyphenyl)-2-hydroxypropanoate (CAS No. 1483278-79-0) represents a cornerstone in modern pharmaceutical synthesis. Its versatility and functional richness make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As research progresses, we can expect to see even more groundbreaking applications emerge from this remarkable compound.